Cas no 6739-21-5 (3-(4-hydroxyphenyl)butanoic acid)

• Product Name: 3-(4-hydroxyphenyl)butanoic acid
• CAS No: 6739-21-5
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 504633
• PubChem ID: 230683
• Update Time: 2025-09-20

3-(4-hydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,4-hydroxy-b-methyl-
• 3-(4-hydroxyphenyl)butanoic acid
• 3-(4-Hydroxy-phenyl)-buttersaeure
• 3-(4-hydroxy-phenyl)-butyric acid
• 3-< 4-Hydroxyphenyl> -buttersaeure
• AC1L5K22
• AC1Q5VAC
• CTK5C6114
• NSC25822
• Oprea1_311284
• STOCK1N-15085
• SureCN1162528
• DTXSID10282416
• AKOS021984364
• EN300-1829511
• JZOJWPRZSMYTTI-UHFFFAOYSA-N
• 6739-21-5
• 3-(4hydroxyphenyl)butyric acid
• 3-(4-hydroxyphenyl)butyric acid
• SCHEMBL1162528
• NSC-25822

• Inchi： 1S/C10H12O3/c1-7(6-10(12)13)8-2-4-9(11)5-3-8/h2-5,7,11H,6H2,1H3,(H,12,13)
• InChI Key： JZOJWPRZSMYTTI-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.208
• Boiling Point: 338.8°C at 760 mmHg
• Flash Point: 172.9°C
• Refractive Index: 1.564
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-hydroxyphenyl)butanoic acid

Introduction to 3-(4-hydroxyphenyl)butanoic acid (CAS No. 6739-21-5)

3-(4-hydroxyphenyl)butanoic acid, also known as 4-(4-hydroxyphenyl)butyric acid or p-hydroxyphenylbutyric acid, is a compound with the chemical formula C₁₀H₁₂O₃. This organic compound is a member of the phenylbutyric acid family and has gained significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, biotechnology, and materials science.

The structure of 3-(4-hydroxyphenyl)butanoic acid consists of a phenyl ring with a hydroxyl group at the para position and a butyric acid chain. This unique structure confers the compound with several interesting properties, such as antioxidant activity, anti-inflammatory effects, and potential therapeutic applications in neurodegenerative diseases.

3-(4-hydroxyphenyl)butanoic acid (CAS No. 6739-21-5) has been the subject of numerous scientific studies and research papers. Recent advancements in analytical techniques have enabled a deeper understanding of its chemical behavior and biological activities. For instance, high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been extensively used to characterize this compound and its derivatives.

In the pharmaceutical industry, 3-(4-hydroxyphenyl)butanoic acid has shown promise as a potential therapeutic agent. Studies have demonstrated its ability to modulate various cellular processes, including inflammation and oxidative stress. These properties make it a candidate for the development of new drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

A notable study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory effects of 3-(4-hydroxyphenyl)butanoic acid. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases. Additionally, another study in the European Journal of Pharmacology reported that 3-(4-hydroxyphenyl)butanoic acid exhibited neuroprotective effects by reducing oxidative stress in neuronal cells.

Beyond its pharmaceutical applications, 3-(4-hydroxyphenyl)butanoic acid has also been explored for its use in biotechnology. Its ability to enhance cell viability and promote cell proliferation has made it an attractive candidate for tissue engineering and regenerative medicine. Researchers at the University of California, Los Angeles (UCLA) have successfully used this compound to improve the growth and differentiation of stem cells in vitro.

In materials science, 3-(4-hydroxyphenyl)butanoic acid has been investigated for its potential as a functional additive in polymers and coatings. Its hydroxyl group can participate in cross-linking reactions, enhancing the mechanical properties and stability of materials. A recent study published in the Journal of Applied Polymer Science demonstrated that incorporating 3-(4-hydroxyphenyl)butanoic acid into polyurethane coatings significantly improved their adhesion strength and resistance to environmental degradation.

The synthesis of 3-(4-hydroxyphenyl)butanoic acid can be achieved through various routes, including Grignard reactions and esterification processes. One common method involves the reaction of 4-bromophenol with butyryl chloride followed by hydrolysis to yield the final product. The choice of synthetic pathway often depends on factors such as yield, purity, and cost-effectiveness.

In conclusion, 3-(4-hydroxyphenyl)butanoic acid (CAS No. 6739-21-5) is a versatile compound with a wide range of applications in pharmaceuticals, biotechnology, and materials science. Its unique chemical structure and biological activities make it an important molecule for ongoing research and development. As new studies continue to uncover its potential benefits, it is likely that this compound will play an increasingly significant role in various scientific and industrial fields.